(1-METHYL-1H-IMIDAZOL-4-YL)-ACETALDEHYDE
(1-METHYL-1H-IMIDAZOL-4-YL)-ACETALDEHYDE
1-methylimidazole-4-acetaldehyde is an alpha-CH2-containing aldehyde and an imidazolylacetaldehyde. It has a role as a human metabolite and a mouse metabolite.
Methylimidazole acetaldehyde belongs to the class of organic compounds known as n-substituted imidazoles. These are heterocyclic compounds containing an imidazole ring substituted at position 1. Methylimidazole acetaldehyde is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Methylimidazole acetaldehyde participates in a number of enzymatic reactions. In particular, Methylimidazole acetaldehyde can be biosynthesized from 1-methylhistamine; which is mediated by the enzyme amine oxidase [flavin-containing] a. In addition, Methylimidazole acetaldehyde can be converted into methylimidazoleacetic acid through its interaction with the enzyme aldehyde dehydrogenase, dimeric nadp-preferring. In humans, methylimidazole acetaldehyde is involved in the histidine metabolism pathway. Methylimidazole acetaldehyde is also involved in the metabolic disorder called the histidinemia pathway.
Methylimidazole acetaldehyde belongs to the class of organic compounds known as n-substituted imidazoles. These are heterocyclic compounds containing an imidazole ring substituted at position 1. Methylimidazole acetaldehyde is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Methylimidazole acetaldehyde participates in a number of enzymatic reactions. In particular, Methylimidazole acetaldehyde can be biosynthesized from 1-methylhistamine; which is mediated by the enzyme amine oxidase [flavin-containing] a. In addition, Methylimidazole acetaldehyde can be converted into methylimidazoleacetic acid through its interaction with the enzyme aldehyde dehydrogenase, dimeric nadp-preferring. In humans, methylimidazole acetaldehyde is involved in the histidine metabolism pathway. Methylimidazole acetaldehyde is also involved in the metabolic disorder called the histidinemia pathway.
Brand Name:
Vulcanchem
CAS No.:
19639-03-3
VCID:
VC0021412
InChI:
InChI=1S/C6H8N2O/c1-8-4-6(2-3-9)7-5-8/h3-5H,2H2,1H3
SMILES:
CN1C=C(N=C1)CC=O
Molecular Formula:
C6H8N2O
Molecular Weight:
124.14 g/mol
(1-METHYL-1H-IMIDAZOL-4-YL)-ACETALDEHYDE
CAS No.: 19639-03-3
Main Products
VCID: VC0021412
Molecular Formula: C6H8N2O
Molecular Weight: 124.14 g/mol
| CAS No. | 19639-03-3 |
|---|---|
| Product Name | (1-METHYL-1H-IMIDAZOL-4-YL)-ACETALDEHYDE |
| Molecular Formula | C6H8N2O |
| Molecular Weight | 124.14 g/mol |
| IUPAC Name | 2-(1-methylimidazol-4-yl)acetaldehyde |
| Standard InChI | InChI=1S/C6H8N2O/c1-8-4-6(2-3-9)7-5-8/h3-5H,2H2,1H3 |
| Standard InChIKey | GCQHUBANENYTLB-UHFFFAOYSA-N |
| SMILES | CN1C=C(N=C1)CC=O |
| Canonical SMILES | CN1C=C(N=C1)CC=O |
| Physical Description | Solid |
| Description | 1-methylimidazole-4-acetaldehyde is an alpha-CH2-containing aldehyde and an imidazolylacetaldehyde. It has a role as a human metabolite and a mouse metabolite. Methylimidazole acetaldehyde belongs to the class of organic compounds known as n-substituted imidazoles. These are heterocyclic compounds containing an imidazole ring substituted at position 1. Methylimidazole acetaldehyde is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Methylimidazole acetaldehyde participates in a number of enzymatic reactions. In particular, Methylimidazole acetaldehyde can be biosynthesized from 1-methylhistamine; which is mediated by the enzyme amine oxidase [flavin-containing] a. In addition, Methylimidazole acetaldehyde can be converted into methylimidazoleacetic acid through its interaction with the enzyme aldehyde dehydrogenase, dimeric nadp-preferring. In humans, methylimidazole acetaldehyde is involved in the histidine metabolism pathway. Methylimidazole acetaldehyde is also involved in the metabolic disorder called the histidinemia pathway. |
| Synonyms | 1-methylimidazol-3-ylacetaldehyde N-methylimidazole-3-acetaldehyde |
| PubChem Compound | 193545 |
| Last Modified | Nov 11 2021 |
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